N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[2-(cyclohexen-1-yl)ethyl]thiourea
• InChI: InChI=1S/C16H20N2O2S/c21-16(17-9-8-12-4-2-1-3-5-12)18-13-6-7-14-15(10-13)20-11-19-14/h4,6-7,10H,1-3,5,8-9,11H2,(H2,17,18,21)
• InChI Key: BNBIXPPIJQUWNN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=S)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea, also known as BCECT, is a chemical compound that has gained significant attention in the field of scientific research. BCECT has been found to have a wide range of potential applications, including as a biological probe, a therapeutic agent, and as a tool for studying the mechanisms of action of various biological processes.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea is not fully understood, but it is believed to involve the binding of the compound to specific proteins and enzymes. This binding can affect the activity of these proteins and enzymes, leading to changes in cellular function.
Biochemical and physiological effects:
N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea in lab experiments is its selectivity for specific proteins and enzymes. This allows researchers to study the functions of these proteins and enzymes in a more targeted manner. However, one limitation of using N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea is its potential toxicity. Further studies are needed to determine the safe concentration of N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea for use in lab experiments.

Future Directions

There are several potential future directions for research involving N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea. One area of interest is the development of N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea-based therapeutics for the treatment of various diseases, such as Alzheimer's disease and cancer. Another potential direction is the use of N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea as a tool for studying the mechanisms of action of various biological processes, such as protein folding and enzyme activity. Further studies are also needed to determine the optimal concentration and dosing of N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea for use in lab experiments.

Synthesis Methods

The synthesis of N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea involves the reaction of 1,3-benzodioxole-5-carbonyl chloride with 2-(1-cyclohexen-1-yl)ethylamine, followed by the reaction with thiourea. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea has been extensively studied for its potential applications in scientific research. One of the most promising applications of N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea is as a biological probe. N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea has been shown to selectively bind to specific proteins and enzymes, allowing researchers to study their functions and interactions within biological systems.